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Compound of Interest

Compound Name: Sodium tetraethylborate

Cat. No.: B096122 Get Quote

Essential Safety and Handling Guide: Sodium
Tetraethylborate
This guide provides critical safety and logistical information for the handling and disposal of

Sodium tetraethylborate, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe laboratory operations and

mitigate risks associated with this pyrophoric and water-reactive compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Sodium tetraethylborate is a highly hazardous chemical that requires stringent safety

protocols. It is classified as a pyrophoric solid, meaning it can ignite spontaneously upon

contact with air.[1][2] It is also water-reactive, releasing flammable gases when it comes into

contact with moisture.[1][3] Due to its air and moisture sensitivity, it must be handled with

extreme care.[4][5]

Potential health effects include irritation to the eyes, skin, and respiratory tract.[4] Ingestion or

absorption through the skin may be harmful.[4]

The following table summarizes the required personal protective equipment for handling

Sodium tetraethylborate.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[3]

To protect against dust

particles and potential

splashes.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., butyl rubber,

neoprene, or nitrile).[6][7]

Gloves must be inspected for

pinholes before use.[3][7]

To prevent skin contact and

absorption.[4]

Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

should be worn.[3][7] Long

sleeves and closed-toe shoes

are mandatory.[6][8]

To protect skin from exposure

and in case of fire.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[4]

[5] Work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood.[7]

To prevent inhalation of

harmful dust.[4]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is paramount to prevent accidents.

Handling:

Inert Atmosphere: All handling of Sodium tetraethylborate must be conducted under an

inert atmosphere, such as argon or nitrogen.[2][5]
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Ventilation: Work must be performed in a well-ventilated area. The use of a chemical fume

hood is strongly recommended to minimize dust generation and accumulation.[6][7]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[2][3] Smoking is strictly prohibited in the handling area.[1]

Tools: Use non-sparking, spark-proof tools and explosion-proof equipment.[3]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[8] Wash hands thoroughly

after handling and before breaks.[7] Do not eat, drink, or smoke in the laboratory.[6]

Storage:

Container: Store in a tightly closed, suitable container in a cool, dry place.[4]

Environment: The storage area must be a designated flammables area, away from

incompatible materials such as acids, halogens, and oxidizing agents.[5]

Moisture and Air: Protect from moisture and air at all times.[2][5]

Emergency and First Aid Procedures
Immediate and appropriate response to an exposure or spill is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Seek immediate

medical attention.[6]

Skin Contact

Remove contaminated clothing.[9] Brush off any

loose particles from the skin and then flush the

skin with plenty of soap and water for at least 15

minutes.[3][9] If irritation persists, seek medical

attention.[5]

Inhalation

Move the exposed person to fresh air at once.[9]

If breathing is difficult or has stopped, provide

artificial respiration or oxygen.[9] Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[8] Rinse the mouth

with water.[3] Never give anything by mouth to

an unconscious person.[8] Seek immediate

medical attention.[3]

Spill and Disposal Plan
Spill Response:

In the event of a spill, the primary objectives are to isolate the area, prevent the spread of the

material, and ensure the safety of all personnel. The following workflow outlines the necessary

steps.
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Sodium Tetraethylborate Spill Response Workflow

Spill Occurs

Evacuate Immediate Area Notify Supervisor & EHS

Don Appropriate PPE

If trained to respond

Remove All Ignition Sources

Contain Spill with Dry Absorbent
(e.g., sand, dry earth)

Carefully Collect Material
with Spark-Proof Tools

Place in a Labeled,
Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Sodium tetraethylborate spill.
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Waste Disposal:

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations for complete and accurate classification.[4]

Procedure: Dispose of contents and container to an approved waste disposal plant.[5][10]

This may involve removal to a licensed chemical destruction plant or controlled incineration

with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, feed, or seed by storage or

disposal.[3] Packaging can be triple-rinsed and offered for recycling or reconditioning, or

punctured to be made unusable and disposed of in a sanitary landfill.[3]

Firefighting Measures
Extinguishing Media: In case of fire, use dry chemical, carbon dioxide (CO2), or alcohol-

resistant foam.[3] Do NOT use water, as it reacts violently with Sodium tetraethylborate to

release flammable gases.[11]

Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA)

with a full face-piece operated in pressure-demand or other positive pressure mode, and full

protective gear.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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